Cas no 106718-94-9 (2-Pyridinecarbonitrile, 6-chloro-3-phenyl-)
106718-94-9 structure
Product Name:2-Pyridinecarbonitrile, 6-chloro-3-phenyl-
CAS No:106718-94-9
MF:C12H7ClN2
MW:214.650381326675
CID:1178345
Update Time:2024-08-02
2-Pyridinecarbonitrile, 6-chloro-3-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyridinecarbonitrile, 6-chloro-3-phenyl-
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- Inchi: 1S/C12H7ClN2/c13-12-7-6-10(11(8-14)15-12)9-4-2-1-3-5-9/h1-7H
- InChI Key: GFYBIJWTOJSLCP-UHFFFAOYSA-N
- SMILES: C1(C#N)=NC(Cl)=CC=C1C1=CC=CC=C1
Computed Properties
- Exact Mass: 214.02991
Experimental Properties
- Density: 1.30±0.1 g/cm3(Predicted)
- Boiling Point: 387.8±42.0 °C(Predicted)
- PSA: 36.68
- pka: -6.28±0.10(Predicted)
2-Pyridinecarbonitrile, 6-chloro-3-phenyl- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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